Cas no 6315-21-5 (4-Methylbenzylsuccinic Acid)

• Product Name: 4-Methylbenzylsuccinic Acid
• CAS No: 6315-21-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00748643
• CID: 507785
• PubChem ID: 95557
• Update Time: 2025-11-02

4-Methylbenzylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylbenzyl)succinic acid
• 2-[(4-methylphenyl)methyl]butanedioic acid
• Butanedioic acid,2-[(4-methylphenyl)methyl]-
• (4-Methyl-benzyl)-bernsteinsaeure
• (4-methyl-benzyl)-succinic acid
• (4-METHYLPHENYL)METHYL, BUTANEDIOIC ACID)
• 4-Methylbenzylbernsteinsaeure
• 4-Methylbenzylsuccinic acid
• Butanedioic acid, (4-methylphenyl)methyl-
• Nsc20719
• EN300-1600398
• (p-Methylbenzyl)succinic acid
• AKOS016844114
• Oprea1_854350
• SR-01000400753-1
• SCHEMBL2533621
• Succinic acid, (p-methylbenzyl)-
• DTXSID50863743
• (4-methylbenzyl)succinic acid
• SR-01000400753
• BUTANEDIOIC ACID, 2-((4-METHYLPHENYL)METHYL)-
• 6315-21-5
• MFCD00748643
• W13692
• p-Methylbenzylsuccinic acid
• Oprea1_705358
• 2-(4-Methylbenzyl)succinicacid
• 5YDT22B64Y
• NS00120625
• AKOS000620405
• NSC 20719
• UNII-5YDT22B64Y
• AS-65111
• NSC-20719
• CS-0235685
• 4-Methylbenzylsuccinic Acid

• MDL： MFCD00748643
• Inchi： 1S/C12H14O4/c1-8-2-4-9(5-3-8)6-10(12(15)16)7-11(13)14/h2-5,10H,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： CBRJMHNWUUTCDW-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.25
• Boiling Point: 347.8°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.561
• PSA: 74.60000
• LogP: 1.71300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 4-Methylbenzylsuccinic Acid

4-Methylbenzylsuccinic Acid (CAS No. 6315-21-5): Properties, Applications, and Market Insights

4-Methylbenzylsuccinic Acid (CAS No. 6315-21-5) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This compound, also known as p-Tolylmethylsuccinic Acid, is gaining attention due to its unique chemical properties and versatility in synthesis. In this article, we delve into its molecular structure, key characteristics, industrial uses, and emerging trends in research and development.

The molecular formula of 4-Methylbenzylsuccinic Acid is C₁₂H₁₄O₄, featuring a succinic acid backbone substituted with a 4-methylbenzyl group. This structural configuration imparts both lipophilic and hydrophilic properties, making it valuable for designing drug intermediates and specialty chemicals. Researchers often explore its derivatives for enhanced bioavailability in pharmaceutical formulations, aligning with the growing demand for green chemistry and sustainable synthesis methods.

One of the most searched questions about 4-Methylbenzylsuccinic Acid is its role in drug discovery. Recent studies highlight its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and enzyme inhibitors. Its compatibility with biodegradable polymers also makes it relevant in the development of eco-friendly packaging materials, a hot topic in the circular economy movement.

From a market perspective, the demand for 4-Methylbenzylsuccinic Acid derivatives is rising, particularly in Asia-Pacific regions, driven by advancements in precision medicine and crop protection technologies. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to ensure high purity, which is critical for regulatory compliance in end-use industries.

Innovations in catalytic processes have reduced the production costs of 4-Methylbenzylsuccinic Acid, addressing another frequently asked question about scalability. Companies are now investing in continuous flow chemistry to optimize yields, reflecting the broader shift toward Industry 4.0 in chemical manufacturing.

Environmental and safety profiles of 4-Methylbenzylsuccinic Acid are rigorously evaluated, with data showing low ecotoxicity—a key consideration for ESG (Environmental, Social, and Governance)-focused investors. This aligns with global trends like the European Green Deal, which prioritizes safer alternatives in industrial applications.

In summary, 4-Methylbenzylsuccinic Acid (CAS No. 6315-21-5) exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from pharmaceutical intermediates to biomaterials—underscore its importance in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing challenges in healthcare and environmental stewardship.